1-(2,2-Difluoroethyl)-5-(piperidin-1-ylcarbonyl)-1H-pyrazol-4-amine

• IUPAC Name: [4-amino-2-(2,2-difluoroethyl)pyrazol-3-yl]-piperidin-1-ylmethanone
• InChI: InChI=1S/C11H16F2N4O/c12-9(13)7-17-10(8(14)6-15-17)11(18)16-4-2-1-3-5-16/h6,9H,1-5,7,14H2
• InChI Key: RAMUWXSVORAMEN-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C(=O)C2=C(C=NN2CC(F)F)N
• Molecular Formula: C11H16F2N4O
• Molecular Weight: 258.27 g/mol

Description

1-(2,2-Difluoroethyl)-5-(piperidin-1-ylcarbonyl)-1H-pyrazol-4-amine is a chemical compound that has gained significant attention in the scientific community due to its potential applications in drug discovery and biomedical research. This compound is known for its unique chemical structure and has been studied extensively to understand its synthesis, mechanism of action, biochemical and physiological effects, and future directions.

Mechanism of Action

The mechanism of action of 1-(2,2-Difluoroethyl)-5-(piperidin-1-ylcarbonyl)-1H-pyrazol-4-amine is not fully understood. However, studies have suggested that this compound may act as an inhibitor of certain enzymes or receptors involved in disease pathways.
Biochemical and Physiological Effects:
Studies have shown that 1-(2,2-Difluoroethyl)-5-(piperidin-1-ylcarbonyl)-1H-pyrazol-4-amine has various biochemical and physiological effects, depending on the disease or condition being treated. For example, this compound has been shown to inhibit the growth of cancer cells, reduce inflammation, and improve cognitive function in animal models of neurological disorders.

Advantages and Limitations for Lab Experiments

The advantages of using 1-(2,2-Difluoroethyl)-5-(piperidin-1-ylcarbonyl)-1H-pyrazol-4-amine in lab experiments include its unique chemical structure, potential therapeutic applications, and availability of synthesis methods. However, the limitations include the need for further research to fully understand its mechanism of action and potential side effects.

Future Directions

There are various future directions for research on 1-(2,2-Difluoroethyl)-5-(piperidin-1-ylcarbonyl)-1H-pyrazol-4-amine, including:
1. Further studies on its mechanism of action and potential side effects.
2. Development of more efficient synthesis methods.
3. Optimization of its therapeutic applications for various diseases.
4. Investigation of its potential use in combination with other drugs for enhanced therapeutic effects.
5. Exploration of its potential use in drug delivery systems.
In conclusion, 1-(2,2-Difluoroethyl)-5-(piperidin-1-ylcarbonyl)-1H-pyrazol-4-amine is a promising compound with potential applications in drug discovery and biomedical research. Further studies are needed to fully understand its mechanism of action and potential therapeutic effects.

Synthesis Methods

The synthesis of 1-(2,2-Difluoroethyl)-5-(piperidin-1-ylcarbonyl)-1H-pyrazol-4-amine involves a series of chemical reactions, including the condensation of 2,2-difluoroethylamine with 1H-pyrazol-4-carboxylic acid, followed by the reaction with piperidine-1-carbonyl chloride. The final product is obtained after purification using chromatography techniques.

Scientific Research Applications

1-(2,2-Difluoroethyl)-5-(piperidin-1-ylcarbonyl)-1H-pyrazol-4-amine has been extensively studied for its potential applications in drug discovery and biomedical research. This compound has been shown to have promising activity against various diseases, including cancer, inflammation, and neurological disorders.